Cas no 2034329-91-2 (N-[5-hydroxy-3-(thiophen-3-yl)pentyl]cyclopropanesulfonamide)

• Product Name: N-[5-hydroxy-3-(thiophen-3-yl)pentyl]cyclopropanesulfonamide
• CAS No: 2034329-91-2
• MF: C₁₂H₁₉NO₃S₂
• MW: 289.414160966873
• CID: 5350232
• Update Time: 2025-07-23

N-[5-hydroxy-3-(thiophen-3-yl)pentyl]cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(5-hydroxy-3-(thiophen-3-yl)pentyl)cyclopropanesulfonamide
• N-(5-hydroxy-3-thiophen-3-ylpentyl)cyclopropanesulfonamide
• N-[5-hydroxy-3-(thiophen-3-yl)pentyl]cyclopropanesulfonamide

• Inchi： 1S/C12H19NO3S2/c14-7-4-10(11-5-8-17-9-11)3-6-13-18(15,16)12-1-2-12/h5,8-10,12-14H,1-4,6-7H2
• InChI Key： BHIDBFSLISSADG-UHFFFAOYSA-N
• SMILES： S(C1CC1)(NCCC(C1=CSC=C1)CCO)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 349
• XLogP3: 1.3
• Topological Polar Surface Area: 103

Additional information on N-[5-hydroxy-3-(thiophen-3-yl)pentyl]cyclopropanesulfonamide

Comprehensive Overview of N-[5-hydroxy-3-(thiophen-3-yl)pentyl]cyclopropanesulfonamide (CAS No. 2034329-91-2)

N-[5-hydroxy-3-(thiophen-3-yl)pentyl]cyclopropanesulfonamide (CAS No. 2034329-91-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a cyclopropanesulfonamide moiety with a thiophene ring and a hydroxylated pentyl chain. Such structural diversity makes it a promising candidate for various applications, particularly in drug discovery and development.

The compound's thiophene ring is a notable feature, as thiophene derivatives are widely explored for their biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the hydroxyl group enhances its solubility and potential for further chemical modifications, which is crucial for optimizing pharmacokinetic properties. Researchers are particularly interested in its sulfonamide group, a common pharmacophore in many FDA-approved drugs, known for its role in enzyme inhibition and receptor binding.

In recent years, the demand for novel sulfonamide-based compounds has surged, driven by the need for new therapeutic agents against resistant pathogens and chronic diseases. N-[5-hydroxy-3-(thiophen-3-yl)pentyl]cyclopropanesulfonamide aligns with this trend, as its structural motifs are frequently associated with bioactive molecules. For instance, similar compounds have shown promise in targeting G protein-coupled receptors (GPCRs), a hot topic in drug discovery due to their involvement in numerous physiological processes.

From a synthetic chemistry perspective, the compound's cyclopropane ring offers steric and electronic advantages, often improving metabolic stability and bioavailability. This is particularly relevant in the context of small-molecule drug design, where ring strain and conformational rigidity are leveraged to enhance binding affinity. The integration of a thiophene heterocycle further diversifies its reactivity, enabling interactions with biological targets through π-stacking or hydrogen bonding.

Current research trends highlight the growing interest in multi-target therapeutics, and N-[5-hydroxy-3-(thiophen-3-yl)pentyl]cyclopropanesulfonamide fits this paradigm. Its hybrid structure could potentially modulate multiple pathways, making it a valuable scaffold for polypharmacology. Additionally, its hydrophilic-lipophilic balance (HLB) is optimal for blood-brain barrier penetration, a critical factor in central nervous system (CNS) drug development.

Environmental and green chemistry considerations are also shaping the discourse around such compounds. Researchers are exploring sustainable synthesis routes for sulfonamide derivatives, minimizing hazardous byproducts. The compound's potential biodegradability and low ecotoxicity further align with the principles of green pharmaceuticals, a rapidly evolving field.

In summary, N-[5-hydroxy-3-(thiophen-3-yl)pentyl]cyclopropanesulfonamide (CAS No. 2034329-91-2) represents a versatile and innovative chemical entity with broad applicability in medicinal chemistry. Its structural features, combined with contemporary research priorities, position it as a compelling subject for further investigation. As the scientific community continues to explore targeted therapies and precision medicine, this compound may play a pivotal role in advancing next-generation therapeutics.